2-(4-methoxyphenoxy)-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)acetamide
• InChI: InChI=1S/C19H20N2O4/c1-21-17-9-4-14(11-13(17)3-10-19(21)23)20-18(22)12-25-16-7-5-15(24-2)6-8-16/h4-9,11H,3,10,12H2,1-2H3,(H,20,22)
• InChI Key: AEACQHDVCCNCQM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CCC2=C1C=CC(=C2)NC(=O)COC3=CC=C(C=C3)OC
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol
• CAS No.: 922054-40-8

Description

2-(4-methoxyphenoxy)-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide is a useful research compound. Its molecular formula is C19H20N2O4 and its molecular weight is 340.379. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Structural Insights

• Synthesis of Pyrroloquinolines : Research has been conducted on the synthesis of pyrrolo[4,3,2-de]quinolines, which are related to the compound . These compounds have been synthesized through various methods, including the transformation of 6,7-dimethoxy-4-methylquinoline. These synthetic routes are crucial for developing compounds with potential biological activity (Roberts, Joule, Bros, & Álvarez, 1997).

• Structural Aspects of Amide Derivatives : Studies on the structural aspects of amide-containing isoquinoline derivatives provide insights into their potential applications. These compounds form gels or crystalline solids under different conditions, indicating their versatile chemical properties (Karmakar, Sarma, & Baruah, 2007).

Potential Applications

• Antitumor Activity : Some research has explored the antitumor activity of related compounds, such as methoxy-indolo[2,1-a]isoquinolines. These studies suggest the potential of these compounds to inhibit cell proliferation in various cancer cell lines, indicating a promising avenue for cancer treatment research (Ambros, Angerer, & Wiegrebe, 1988).

• Inhibitors for Matrix Metalloprotease-13 : Another study identified a novel chemical compound targeting Matrix Metalloprotease-13 (MMP-13) with potential applications in early osteoarthritis treatment. This compound showed the ability to attenuate IL-1β-induced MMP13 mRNA expression, suggesting its role in attenuating matrix-degrading enzymes in osteoarthritis-affected joints (Inagaki et al., 2022).